Cas no 6305-71-1 (2,4-dimethylpentan-1-ol)

• Product Name: 2,4-dimethylpentan-1-ol
• CAS No: 6305-71-1
• MF: C₇H₁₆O
• MW: 116.201342582703
• MDL: MFCD00022001
• CID: 509119
• PubChem ID: 22749
• Update Time: 2025-06-27

2,4-dimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2,4-dimethyl-
• 2,4-DIMETHYL-1-PENTANOL
• 2,4-dimethylpentan-1-ol
• 1-Pentanol,2,4-dimethyl
• 2,4-dimethyl-pentan-1-ol
• 2,4-dimethylpentanol
• dimethyl-2,4 pentanol-1
• 1-Pentanol, 2,4-dimethyl-
• UNII-M8SG4FSL86
• 1-Pentanol, 2,4-dimethyl-, (.+/-.)-
• AKOS006272038
• NSC-41179
• M8SG4FSL86
• 6305-71-1
• A1-08704
• AI3-38565
• G47476
• SCHEMBL358259
• Z1198147790
• DTXSID50875705
• 1-Pentanol, 2,4-dimethyl-(8CI)(9CI)
• 1-Pentanol, 2,4-dimethyl-, (+/-)-
• EN300-197841
• NSC41179
• NSC 41179
• 1-Pentanol, 2,4-dimethyl-(8CI)
• DTXCID301013825

• MDL： MFCD00022001
• Inchi： 1S/C7H16O/c1-6(2)4-7(3)5-8/h6-8H,4-5H2,1-3H3
• InChI Key： OVOVDHYEOQJKMD-UHFFFAOYSA-N
• SMILES： OCC(C)CC(C)C

Computed Properties

• Exact Mass: 116.12000
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2

Experimental Properties

• Density: 0.8150
• Melting Point: -30.45°C (estimate)
• Boiling Point: 157.85°C
• Flash Point: 51.6°C
• Refractive Index: 1.4250
• PSA: 20.23000
• LogP: 1.66090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2,4-dimethylpentan-1-ol

Introduction to 2,4-Dimethylpentan-1-ol (CAS No. 6305-71-1)

2,4-Dimethylpentan-1-ol, also known by its CAS number 6305-71-1, is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound belongs to the class of alcohols and is characterized by its unique molecular structure, which includes two methyl groups attached to the carbon backbone at the 2nd and 4th positions, and a hydroxyl group at the 1st position. The chemical formula of 2,4-dimethylpentan-1-ol is C₇H₁₆O, and it has a molecular weight of approximately 116.20 g/mol.

The physical properties of 2,4-dimethylpentan-1-ol are noteworthy for its applications. It is a colorless liquid with a mild, characteristic odor. The compound has a boiling point of around 157°C and a melting point of -88°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and diethyl ether. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of chemical synthesis, 2,4-dimethylpentan-1-ol serves as an important intermediate. Its reactivity stems from the presence of the hydroxyl group, which can undergo a variety of reactions such as esterification, etherification, and oxidation. These reactions are crucial in the synthesis of more complex molecules used in pharmaceuticals, fragrances, and other fine chemicals. Recent studies have explored the use of 2,4-dimethylpentan-1-ol in green chemistry processes, where it is used as a renewable feedstock for sustainable chemical production.

The biological activity of 2,4-dimethylpentan-1-ol has also been a subject of interest in medicinal chemistry. Research has shown that certain derivatives of this compound exhibit antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that a series of esters derived from 2,4-dimethylpentan-1-ol demonstrated potent activity against Gram-positive bacteria. This finding opens up new avenues for the development of novel antibiotics to combat drug-resistant strains.

Beyond its pharmaceutical applications, 2,4-dimethylpentan-1-ol is widely used in the fragrance and flavor industry. Its unique scent profile makes it an ideal component in perfumes and personal care products. Additionally, it is used as a flavoring agent in food and beverage formulations due to its pleasant aroma and taste. The safety profile of 2,4-dimethylpentan-1-ol has been extensively evaluated by regulatory bodies such as the FDA and EFSA, ensuring its safe use in consumer products.

In environmental science, the impact of 2,4-dimethylpentan-1-ol on ecosystems has been studied to ensure its sustainable use. Research indicates that this compound biodegrades readily under aerobic conditions and does not bioaccumulate in aquatic organisms. This property makes it an environmentally friendly alternative to other less biodegradable chemicals used in industrial processes.

The production methods for 2,4-dimethylpentan-1-ol have evolved over time to improve efficiency and reduce environmental impact. Modern synthetic routes often involve catalytic processes that minimize waste generation and energy consumption. One such method involves the hydrogenation of 2,4-dimethylpentanal using palladium catalysts under mild conditions. This approach not only enhances yield but also ensures high purity levels suitable for sensitive applications.

In conclusion, 2,4-dimethylpentan-1-ol (CAS No. 6305-71-1) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an essential building block in chemical synthesis, while its biological activity opens up new possibilities in pharmaceutical research. The compound's environmental compatibility further solidifies its position as a valuable component in sustainable chemical practices.